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Introduction
3-[4-(acetylamino)phenyl]acrylic acid, also known as N-acetyl-p-coumaric acid, is a cinnamic

acid derivative with significant potential in medicinal chemistry and materials science. As a

derivative of p-coumaric acid, a widespread natural phenolic compound, it serves as a valuable

building block in the synthesis of more complex molecules, including pharmaceuticals and

polymers.[1][2] The precise characterization of its molecular structure is paramount for ensuring

purity, verifying synthetic outcomes, and understanding its chemical behavior. This guide

provides an in-depth analysis of the core spectroscopic data—Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS)—that define this molecule.

This document is designed for researchers and drug development professionals, offering not

just raw data, but a field-proven interpretation of the spectra. We will explore the causality

behind experimental choices and present the data in a self-validating framework, grounded in

authoritative spectroscopic principles.
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The structure of 3-[4-(acetylamino)phenyl]acrylic acid (C₁₁H₁₁NO₃, MW: 205.21 g/mol )

incorporates three key regions: a 1,4-disubstituted benzene ring, an acetamide group, and a

propenoic acid side chain.[3] The double bond in the acrylic acid moiety gives rise to E/Z

(trans/cis) isomerism. The trans isomer, shown below, is generally more stable and common

due to reduced steric hindrance. The spectral data presented herein corresponds to this (E)-

isomer, which is characterized by a large coupling constant between the vinylic protons in ¹H

NMR spectroscopy.[4]

Molecular structure of (E)-3-[4-(acetylamino)phenyl]acrylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the complete structural elucidation of organic

molecules in solution. Both ¹H and ¹³C NMR are essential for confirming the carbon skeleton

and the specific arrangement of protons.

Expertise in Experimental Design: Protocol for NMR
Analysis
The choice of solvent and experimental parameters is critical for acquiring a high-quality,

interpretable spectrum.

Protocol:

Sample Preparation: Accurately weigh approximately 10-15 mg of the dried compound.

Solvent Selection: Dissolve the sample in ~0.7 mL of deuterated dimethyl sulfoxide (DMSO-

d₆).

Causality: DMSO-d₆ is the solvent of choice for this molecule. Its high polarity readily

dissolves the compound, and more importantly, its non-exchangeable nature allows for the

clear observation of labile protons, such as the carboxylic acid (-COOH) and amide (-NH)

protons, which would be lost in solvents like D₂O or CD₃OD.

Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for

chemical shift referencing (δ = 0.00 ppm).
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Data Acquisition: Acquire spectra on a 400 MHz (or higher) spectrometer. For ¹H NMR, a

standard pulse program with 16-32 scans is typically sufficient. For ¹³C NMR, a proton-

decoupled experiment (e.g., zgpg30) with a larger number of scans (1024 or more) is

required due to the low natural abundance of the ¹³C isotope.

Workflow for NMR spectral acquisition and analysis.

¹H NMR Spectral Data (Predicted, 400 MHz, DMSO-d₆)
The ¹H NMR spectrum provides a definitive map of the proton environments. The predicted

data, based on analysis of structurally similar compounds, is summarized below.[4][5]

Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Integration Assignment

~12.3 br s - 1H
Carboxylic Acid

(-COOH)

~10.1 s - 1H Amide (-NH)

~7.65 d ~8.5 2H

Aromatic (H-2,

H-6, ortho to

NHAc)

~7.55 d 15.9 1H
Vinylic (H-β,

trans to COOH)

~7.50 d ~8.5 2H

Aromatic (H-3,

H-5, ortho to

acrylic)

~6.40 d 15.9 1H
Vinylic (H-α, cis

to COOH)

~2.05 s - 3H
Acetyl Methyl (-

COCH₃)

Expert Interpretation:
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Labile Protons: The broad singlet above 12 ppm is characteristic of a carboxylic acid proton.

The sharp singlet around 10 ppm is typical for an amide N-H proton. Their presence is a key

validation of the chosen solvent (DMSO-d₆).

Vinylic Protons: The two doublets at ~7.55 and ~6.40 ppm confirm the acrylic acid side

chain. The large coupling constant of ~16 Hz is definitive proof of a trans (E) configuration.[4]

The downfield shift of H-β relative to H-α is due to its conjugation with the aromatic ring and

deshielding by the carbonyl group.

Aromatic Protons: The two doublets at ~7.65 and ~7.50 ppm, each integrating to 2H, form a

classic AA'BB' splitting pattern, which is unequivocal evidence of 1,4-disubstitution on the

benzene ring.

Acetyl Group: The singlet at ~2.05 ppm integrating to 3H is the signature of the acetyl methyl

group.[5]

¹³C NMR Spectral Data (Predicted, 100 MHz, DMSO-d₆)
The ¹³C NMR spectrum reveals the carbon framework of the molecule.

Chemical Shift (δ, ppm) Assignment

~168.5 Amide Carbonyl (C=O)

~167.8 Carboxylic Acid Carbonyl (C=O)

~142.0 Aromatic (C-4, attached to N)

~141.5 Vinylic (C-β)

~129.5 Aromatic (C-1, attached to vinyl)

~129.0 Aromatic (C-2, C-6)

~119.0 Aromatic (C-3, C-5)

~118.5 Vinylic (C-α)

~24.0 Acetyl Methyl (-CH₃)
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Carbonyl Carbons: Two distinct signals in the downfield region (~168 ppm) confirm the

presence of two carbonyl groups (amide and carboxylic acid).[5]

Aromatic & Vinylic Carbons: The signals between 118 and 142 ppm correspond to the eight

sp² hybridized carbons of the benzene ring and the double bond. The quaternary carbons (C-

1 and C-4) are typically weaker in intensity.

Aliphatic Carbon: The single upfield signal around 24 ppm is characteristic of the acetyl

methyl carbon.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is a rapid and effective technique for identifying the key functional groups

within a molecule based on their characteristic vibrational frequencies.

Experimental Protocol: Acquiring the IR Spectrum
Protocol (Attenuated Total Reflectance - ATR):

Instrument Preparation: Record a background spectrum of the clean ATR crystal (typically

diamond or germanium) to subtract atmospheric (H₂O, CO₂) contributions.

Sample Application: Place a small amount of the solid sample directly onto the ATR crystal.

Pressure Application: Apply consistent pressure using the instrument's anvil to ensure good

contact between the sample and the crystal.

Data Acquisition: Scan the sample over the range of 4000–400 cm⁻¹. Co-add 16-32 scans to

achieve a good signal-to-noise ratio.
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Stretching Vibrations

Double Bond Region

Fingerprint Region

O-H Stretch
(Carboxylic Acid)

~3000-2500 cm⁻¹ (broad)

N-H Stretch
(Amide)

~3300 cm⁻¹

C-H Stretch
(Aromatic/Vinylic)
~3100-3000 cm⁻¹

C=O Stretch
(Acid)

~1700 cm⁻¹

C=O Stretch
(Amide I)

~1670 cm⁻¹

C=C Stretch
(Alkene)

~1640 cm⁻¹

C=C Stretch
(Aromatic)

~1600, 1510 cm⁻¹

N-H Bend
(Amide II)

~1540 cm⁻¹

C-H Bend
(Out-of-plane)

~980, 830 cm⁻¹

Click to download full resolution via product page

Correlation of key functional groups to IR spectral regions.
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IR Spectral Data Analysis
The IR spectrum is a superposition of the vibrations of its constituent parts: the acetanilide and

the phenylacrylic acid moieties. The predicted key absorption bands are listed below.[6][7]

Wavenumber
(cm⁻¹)

Intensity
Functional Group
Assignment

Vibration Type

~3300 Strong Amide N-H Stretch

3000–2500 Broad Carboxylic Acid O-H Stretch

~1700 Strong Carboxylic Acid C=O Stretch

~1670 Strong Amide (Amide I Band) C=O Stretch

~1640 Medium Alkene C=C Stretch

~1600, 1510 Strong Aromatic Ring C=C Stretch

~1540 Strong
Amide (Amide II

Band)
N-H Bend

~980 Strong trans-Alkene C-H Bend (oop)

~830 Strong
1,4-disubstituted

Aromatic
C-H Bend (oop)

Expert Interpretation:

Hydrogen Bonding: The very broad absorption centered around 3000-2500 cm⁻¹ is

characteristic of the O-H stretch in a hydrogen-bonded carboxylic acid dimer. Overlapping

this is the sharp, strong N-H stretch of the amide group around 3300 cm⁻¹.

Carbonyl Region: This region is definitive. Two distinct, strong C=O stretching bands are

expected: one for the conjugated carboxylic acid (~1700 cm⁻¹) and one for the amide I band

(~1670 cm⁻¹). Their presence is a crucial confirmation of the structure.

Fingerprint Region: The strong band near 980 cm⁻¹ is highly diagnostic for the out-of-plane

(oop) bending of a trans-disubstituted alkene. The band near 830 cm⁻¹ is equally diagnostic

for the C-H out-of-plane bending of a 1,4-disubstituted (para) aromatic ring.
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Mass Spectrometry (MS)
Mass spectrometry provides the molecular weight of a compound and offers structural clues

through the analysis of its fragmentation patterns.

Experimental Protocol: ESI-MS
Electrospray Ionization (ESI) is a soft ionization technique ideal for polar, non-volatile

molecules like this one, as it typically keeps the molecular ion intact.

Protocol:

Sample Preparation: Prepare a dilute solution of the compound (~10-50 µg/mL) in a suitable

solvent like methanol or acetonitrile.

Ionization Mode: The analysis can be run in either positive or negative ion mode.

Causality (Positive Mode): The amide nitrogen can be protonated, making positive mode

([M+H]⁺) a viable option.

Causality (Negative Mode): The carboxylic acid is easily deprotonated, making negative

mode ([M-H]⁻) highly sensitive and often preferred for acidic compounds.

Infusion: Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10

µL/min).

Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 50-500 amu).

Mass Spectrum Analysis
Given the molecular formula C₁₁H₁₁NO₃, the exact mass is 205.07.

Expected Molecular Ion (Negative Mode): [M-H]⁻ = m/z 204

Expected Molecular Ion (Positive Mode): [M+H]⁺ = m/z 206

The fragmentation pattern provides a self-validating system to confirm the connectivity of the

molecule.
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[M-H]⁻
m/z 204

m/z 162

- C₂H₂O
(loss of ketene)

m/z 160

- CO₂

(loss of carbon dioxide)

m/z 120

- CO₂

(loss of carbon dioxide)

Click to download full resolution via product page

Proposed key fragmentation pathway in negative ion ESI-MS/MS.

Expert Interpretation of Fragmentation:

[m/z 204]: The deprotonated molecular ion (base peak in negative mode).

[m/z 162]: A highly characteristic fragment resulting from the loss of ketene (CH₂=C=O, 42

Da) from the acetylamino group. This fragmentation confirms the presence of the N-acetyl

moiety.

[m/z 160]: Loss of carbon dioxide (CO₂, 44 Da) directly from the molecular ion via

decarboxylation of the acrylic acid group.

[m/z 120]: Subsequent loss of carbon dioxide from the m/z 162 fragment, corresponding to

the 4-vinylaniline anion.

Conclusion
The structural identity of 3-[4-(acetylamino)phenyl]acrylic acid is unequivocally established

through the synergistic application of NMR, IR, and Mass Spectrometry. ¹H NMR confirms the

(E)-alkene stereochemistry and the 1,4-disubstituted aromatic pattern. ¹³C NMR validates the
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complete carbon skeleton. IR spectroscopy provides rapid confirmation of all key functional

groups, including the amide, carboxylic acid, and alkene moieties. Finally, mass spectrometry

verifies the molecular weight and reveals a fragmentation pattern consistent with the assigned

structure. Together, these techniques provide a robust and self-validating analytical package for

the comprehensive characterization of this important chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1277011?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/23892112/
https://pubmed.ncbi.nlm.nih.gov/23892112/
https://pubmed.ncbi.nlm.nih.gov/29757687/
https://pubmed.ncbi.nlm.nih.gov/29757687/
https://www.scbt.com/p/3-4-acetylamino-phenylacrylic-acid-7152-04-7
https://www.rsc.org/suppdata/c9/gc/c9gc01887e/c9gc01887e1.pdf
https://application.wiley-vch.de/contents/jc_2046/2004/o03620_s.pdf
https://www.spectroscopyonline.com/view/infrared-spectroscopy-of-polymers-x-polyacrylates
https://spectrabase.com/spectrum/DxAmINXH2Ir
https://www.benchchem.com/product/b1277011/docs#a-comprehensive-spectroscopic-guide-to-3-4-acetylamino-phenyl-acrylic-acid
https://www.benchchem.com/product/b1277011/docs#a-comprehensive-spectroscopic-guide-to-3-4-acetylamino-phenyl-acrylic-acid
https://www.benchchem.com/product/b1277011/docs#a-comprehensive-spectroscopic-guide-to-3-4-acetylamino-phenyl-acrylic-acid
https://www.benchchem.com/product/b1277011/docs#a-comprehensive-spectroscopic-guide-to-3-4-acetylamino-phenyl-acrylic-acid
https://www.benchchem.com/product/b1277011?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277011?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

